Cas no 926275-68-5 (1-propylpiperidine-2-carboxylic Acid)

• Product Name: 1-propylpiperidine-2-carboxylic Acid
• CAS No: 926275-68-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD08442836
• CID: 1976760
• PubChem ID: 16769630
• Update Time: 2025-07-24

1-propylpiperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-propylpiperidine-2-carboxylic Acid
• N-PROPYL-2-PIPERIDINE CARBOXYLIC ACID
• DTXSID30588124
• AKOS000125484
• SCHEMBL669604
• ALBB-029727
• 2-piperidinecarboxylic acid, 1-propyl-
• LS-10594
• 926275-68-5
• MFCD08442836
• AKOS022419768
• 1-PROPYLPIPERIDINE-2-CARBOXYLICACID

• MDL： MFCD08442836
• Inchi： 1S/C9H17NO2/c1-2-6-10-7-4-3-5-8(10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： LHQWZZQCEJHGMZ-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1CCC)=O

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

1-propylpiperidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-propylpiperidine-2-carboxylic Acid

Introduction to 1-propylpiperidine-2-carboxylic Acid (CAS No. 926275-68-5)

1-propylpiperidine-2-carboxylic Acid, identified by its CAS number 926275-68-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its versatile structural properties and potential applications in drug development. The compound belongs to a class of heterocyclic amines that exhibit diverse biological activities, making it a subject of intense interest among researchers.

The molecular structure of 1-propylpiperidine-2-carboxylic Acid consists of a piperidine ring substituted with a propyl group at the 1-position and a carboxylic acid functional group at the 2-position. This configuration imparts unique physicochemical properties, including solubility, stability, and reactivity, which are critical factors in medicinal chemistry. The presence of both an amine and a carboxylic acid moiety allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing focus on developing novel therapeutic agents that leverage the inherent biological activity of piperidine derivatives. 1-propylpiperidine-2-carboxylic Acid has emerged as a key intermediate in the synthesis of various pharmacologically active compounds. Its role in the development of drugs targeting central nervous system (CNS) disorders, particularly in the treatment of neurological and psychiatric conditions, has been extensively studied.

One of the most compelling aspects of 1-propylpiperidine-2-carboxylic Acid is its potential as a scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have utilized this compound to develop novel ligands for neurotransmitter receptors, including serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (α/β). These receptors are implicated in various neurological disorders such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The ability to modulate these receptors precisely is crucial for developing effective treatments with minimal side effects.

The pharmacological significance of 1-propylpiperidine-2-carboxylic Acid has been further underscored by its incorporation into several clinical trials investigating novel therapeutic approaches. For instance, derivatives derived from this compound have shown promise in preclinical studies as potential treatments for cognitive disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier efficiently makes it an attractive candidate for CNS drug development.

Furthermore, the structural versatility of 1-propylpiperidine-2-carboxylic Acid has enabled its use in the synthesis of protease inhibitors and other enzyme-targeting molecules. Proteases play critical roles in various biological processes, including inflammation and cancer progression. By designing inhibitors that target specific proteases, researchers aim to develop novel therapies that can modulate these pathways effectively.

The synthetic methodologies employed in the preparation of 1-propylpiperidine-2-carboxylic Acid have also seen significant advancements. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have improved the efficiency and scalability of producing this compound. These advancements have not only facilitated its use in academic research but also hold promise for industrial-scale production.

In conclusion, 1-propylpiperidine-2-carboxylic Acid (CAS No. 926275-68-5) represents a valuable building block in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a cornerstone in medicinal research. As our understanding of biological pathways continues to evolve, compounds like 1-propylpiperidine-2-carboxylic Acid will undoubtedly play an increasingly pivotal role in shaping the future of therapeutic interventions.